Cas no 31610-10-3 (1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-)

• Product Name: 1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
• CAS No: 31610-10-3
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 320071
• PubChem ID: 182056
• Update Time: 2025-04-19

1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3',4,4',5-tetrachloro-2-nitro-
• 1,2-dichloro-4-(3,4-dichlorophenyl)-5-nitrobenzene
• Biphenyl, 3',4,4',5-tetrachloro-2-nitro-
• 3',4,4',5-Tetrachloro-2-nitro-1,1'-biphenyl
• 31610-10-3
• DTXSID50953577

• Inchi： 1S/C12H5Cl4NO2/c13-8-2-1-6(3-9(8)14)7-4-10(15)11(16)5-12(7)17(18)19/h1-5H
• InChI Key： JLPJDJUIKALVDN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)C1C=CC(=C(C=1)Cl)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 334.90765
• Monoisotopic Mass: 334.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.572
• Boiling Point: 424.4°C at 760 mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.637
• PSA: 43.14